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Compound of Interest

Compound Name: 1-Nonadecene

Cat. No.: B090666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-nonadecene, a long-chain alpha-

olefin with emerging interest in various scientific fields, including drug development. This

document details its molecular structure, chemical and physical properties, synthesis, and

biological relevance, presenting data in a structured format for ease of comparison and use in a

research context.

Molecular Structure and Chemical Formula
1-Nonadecene is an unbranched alkene with a single double bond at the terminal position. Its

chemical structure and formula are fundamental to understanding its reactivity and physical

properties.

Molecular Formula: C₁₉H₃₈[1]

IUPAC Name: Nonadec-1-ene[1]

CAS Number: 18435-45-5[1]

SMILES: CCCCCCCCCCCCCCCCCC=C[1]

A 2D representation of the molecular structure is provided below.
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Caption: 2D Molecular Structure of 1-Nonadecene.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 1-nonadecene.

Property Value Reference

Molecular Weight 266.51 g/mol [1]

Appearance Colorless liquid [1]

Melting Point 23 °C [1]

Boiling Point 329 °C at 760 mmHg [2]

Density 0.79 g/mL at 25 °C [3]

Vapor Pressure 0.0000381 mmHg [1]

Solubility
Insoluble in water, soluble in

alcohol
[2]

Synthesis and Experimental Protocols
1-Nonadecene can be synthesized through various organic chemistry reactions. Two common

methods are the Wittig reaction and olefin metathesis.

Synthesis via Wittig Reaction
The Wittig reaction provides a reliable method for the synthesis of terminal alkenes from

aldehydes.[4][5][6][7] The general workflow is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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